Cas no 511249-17-5 (5-Amino-1-ethyl-1H-indazole)

5-Amino-1-ethyl-1H-indazole is a heterocyclic organic compound featuring an indazole core substituted with an amino group at the 5-position and an ethyl group at the 1-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its amino functionality allows for further derivatization, enabling the introduction of diverse substituents for tailored applications. The compound exhibits stability under standard handling conditions and is compatible with common organic solvents, facilitating its use in multi-step synthetic routes. Its well-defined reactivity profile makes it valuable for researchers in medicinal chemistry and material science.
5-Amino-1-ethyl-1H-indazole structure
5-Amino-1-ethyl-1H-indazole structure
Product Name:5-Amino-1-ethyl-1H-indazole
CAS No:511249-17-5
MF:C9H11N3
MW:161.203741312027
MDL:MFCD16620004
CID:884328
PubChem ID:53393794
Update Time:2025-10-23

5-Amino-1-ethyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-1H-Indazol-5-amine
    • 1-ethylindazol-5-amine
    • 5-Amino-1-ethyl-1H-indazole
    • 1H-Indazol-5-amine, 1-ethyl-
    • 1-ethyl-1H-indazol-5-ylamine
    • CCQKLBKIVZTVQH-UHFFFAOYSA-N
    • 6312AJ
    • MB14928
    • TRA0023380
    • SY006667
    • ST24037986
    • 511249-17-5
    • TQP1119
    • CS-11135
    • AKOS015902609
    • W17507
    • DB-019516
    • CS-0061521
    • SCHEMBL213305
    • MFCD16620004
    • MDL: MFCD16620004
    • Inchi: 1S/C9H11N3/c1-2-12-9-4-3-8(10)5-7(9)6-11-12/h3-6H,2,10H2,1H3
    • InChI Key: CCQKLBKIVZTVQH-UHFFFAOYSA-N
    • SMILES: N1(CC)C2C=CC(=CC=2C=N1)N

Computed Properties

  • Exact Mass: 161.09500
  • Monoisotopic Mass: 161.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 100-102 ºC (dichloromethane ligroine )
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • PSA: 43.84000
  • LogP: 2.21960

5-Amino-1-ethyl-1H-indazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-1-ethyl-1H-indazole Pricemore >>

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5-Amino-1-ethyl-1H-indazole Production Method

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